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Abstract
This technical guide provides an exhaustive analysis of 4,6-Dimethylpyrimidin-2-ol
hydrochloride (CAS: 34289-60-6), a critical heterocyclic scaffold in medicinal chemistry.[1][2]

It details the compound's structural dynamics, specifically its keto-enol tautomerism, which

dictates its reactivity profile.[1] The guide covers optimized synthetic protocols, downstream

functionalization strategies (notably chlorination via POCl₃), and its pivotal role as an

intermediate in the development of FGFR4 inhibitors and agrochemicals.

Chemical Identity & Structural Dynamics[1][2]
4,6-Dimethylpyrimidin-2-ol hydrochloride exists in a dynamic equilibrium that fundamentally

influences its chemical behavior.[1][2] While often referred to as a "pyrimidinol," the compound

predominantly adopts the 2-pyrimidone (keto) tautomer in the solid state and in polar solvents.

This structural duality is not merely academic; it dictates the choice of reagents for

functionalization.[1][2]
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Physicochemical Properties Table[1][2]
Property Data Note

IUPAC Name
4,6-Dimethyl-1H-pyrimidin-2-

one hydrochloride
Preferred tautomer name

CAS Number 34289-60-6 Hydrochloride salt

Free Base CAS 108-79-2
2-Hydroxy-4,6-

dimethylpyrimidine

Molecular Formula C₆H₈N₂O[1][2][3][4][5] · HCl

Molecular Weight 160.60 g/mol Salt form

Appearance
White to light yellow crystalline

powder
Hygroscopic

Melting Point 281 °C (dec.)[1][2] High thermal stability

Solubility
Soluble in water, methanol,

ethanol
Insoluble in non-polar organics

pKa (est.)
~3.5 (protonated), ~9.5

(deprotonation)
Amphoteric nature

Tautomeric Equilibrium & Reactivity
The reactivity of the core scaffold is governed by the equilibrium between the lactim (enol) and

lactam (keto) forms.

Keto Form (Major): Favored in neutral conditions; susceptible to N-alkylation.[1][2]

Enol Form (Minor): Trapped using "hard" electrophiles or specific conditions (e.g., O-

alkylation with silver salts).[1][2]

Aromaticity: The hydrochloride salt stabilizes the aromatic system, often making the salt form

easier to handle and purify than the free base.

Synthetic Routes & Optimization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4_6-Dimethyl-2_1H_-pyrimidinone-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4_6-dimethylpyrimidine
https://www.chemeo.com/cid/17-039-0/4-6-Dimethyl-2-pyrimidone
https://www.researchgate.net/publication/350543165_Synthesis_of_46-Dimethylpyrimidine_2-Thiosubstituted_Derivatives_and_Their_Preliminary_Biological_Evaluation
https://pmc.ncbi.nlm.nih.gov/articles/PMC8933034/
https://pubchem.ncbi.nlm.nih.gov/compound/4_6-Dimethyl-2_1H_-pyrimidinone-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4_6-dimethylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/4_6-Dimethyl-2_1H_-pyrimidinone-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4_6-dimethylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/4_6-Dimethyl-2_1H_-pyrimidinone-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4_6-dimethylpyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis of 4,6-dimethylpyrimidin-2-ol is a classic example of a cyclocondensation

reaction between a 1,3-dicarbonyl compound and a urea derivative.[1] The industrial standard

utilizes acetylacetone and urea.[1][2]

Mechanism of Formation
The reaction proceeds via a nucleophilic attack of urea nitrogens on the carbonyl carbons of

acetylacetone, followed by dehydration and aromatization.

Acetylacetone
+

Urea
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Ureido Intermediate

Acid Cat.
(HCl/EtOH) Cyclic

Intermediate

- H₂O
(Condensation) 4,6-Dimethylpyrimidin-2-ol
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- H₂O
(Aromatization)

Click to download full resolution via product page

Figure 1: Step-wise cyclocondensation mechanism for the synthesis of the pyrimidine core.[1]

[2][4]

Experimental Protocol: Laboratory Scale Synthesis
Objective: Synthesis of 4,6-Dimethylpyrimidin-2-ol Hydrochloride (100 mmol scale).

Reagents:

Acetylacetone (10.0 g, 100 mmol)

Urea (6.6 g, 110 mmol)

Ethanol (Absolute, 50 mL)

Conc. HCl (12 M, 10 mL)

Procedure:

Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser, dissolve urea (6.6 g) in ethanol (30 mL).

Addition: Add acetylacetone (10.0 g) slowly to the stirring solution.
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Catalysis: Add concentrated HCl (10 mL) dropwise. Caution: Exothermic.[1][2]

Reflux: Heat the mixture to reflux (approx. 80°C) for 4–6 hours. Monitoring by TLC (10%

MeOH in DCM) should show the disappearance of acetylacetone.[1][2]

Crystallization: Cool the reaction mixture to room temperature, then chill in an ice bath (0–

5°C) for 1 hour. The hydrochloride salt will precipitate as white crystals.[1][2]

Filtration: Filter the solid under vacuum. Wash the cake with cold ethanol (2 x 10 mL) and

diethyl ether (20 mL) to remove unreacted starting materials.

Drying: Dry the product in a vacuum oven at 50°C for 4 hours.

Typical Yield: 85–92%[1][2]

Purity Check: ¹H NMR (D₂O) should show a singlet at ~2.4 ppm (6H, 2xCH₃) and a singlet

at ~6.5 ppm (1H, CH).[1][2]

Reactivity Profile & Functionalization[2]
The utility of 4,6-dimethylpyrimidin-2-ol HCl lies in its conversion to electrophilic intermediates,

primarily 2-chloro-4,6-dimethylpyrimidine.[1][2] This transformation is the gateway to diverse

pharmaceutical libraries.[1][2]

Chlorination: The Key Gateway
Direct displacement of the hydroxyl (keto) group with a chlorine atom transforms the molecule

into a potent electrophile.

Reagents: Phosphorus oxychloride (POCl₃) is the standard reagent.[1][2][6][7] Critical Insight:

The reaction requires a base (e.g., N,N-dimethylaniline or pyridine) to scavenge the HCl

byproduct and catalyze the formation of the dichlorophosphate intermediate.
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Figure 2: Divergent synthesis pathways from the parent scaffold.[1][2]

Protocol: Chlorination with POCl₃
Safety Note: POCl₃ is highly corrosive and water-reactive.[1][2] Perform in a fume hood.

Setup: Mix 4,6-dimethylpyrimidin-2-ol HCl (1 eq) with POCl₃ (3–5 eq).

Catalyst: Add N,N-dimethylaniline (0.5 eq) cautiously.

Reaction: Reflux at 100–110°C for 2–3 hours. The suspension will clear as the reaction

proceeds.

Quench: Distill off excess POCl₃ under reduced pressure. Pour the viscous residue onto

crushed ice very slowly (exothermic hydrolysis).

Extraction: Neutralize with aqueous Na₂CO₃ and extract with dichloromethane.

Pharmaceutical & Industrial Applications[1][2][8][9]
[10][11]
FGFR4 Inhibitors
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Recent drug discovery campaigns have utilized the 4,6-dimethylpyrimidine scaffold to design

selective Fibroblast Growth Factor Receptor 4 (FGFR4) inhibitors.[1][2] The 2-position is

derivatized with complex amines to target the ATP-binding pocket of the kinase, treating

hepatocellular carcinoma (HCC).[1]

Mechanism:[1][2][4][8][9][10][11] The pyrimidine ring acts as a hinge binder, mimicking the

adenine of ATP.

Agrochemicals
The scaffold is a precursor for Pyrimethanil metabolites and other anilinopyrimidine fungicides.

[1][2] The 4,6-dimethyl substitution pattern provides steric protection, enhancing metabolic

stability in plants.

Analytical Characterization
To validate the integrity of the hydrochloride salt, the following spectral signatures are

diagnostic:

¹H NMR (D₂O, 400 MHz):

δ 2.45 ppm (s, 6H): Methyl groups at C4 and C6.[1][2]

δ 6.60 ppm (s, 1H): Aromatic proton at C5.[1][2]

Note: The NH proton is exchangeable and typically not observed in D₂O.[1][2]

¹³C NMR (D₂O):

Distinct signals for methyl carbons (~20 ppm), C5 (~110 ppm), C4/C6 (~165 ppm), and the

carbonyl/C2 (~155-160 ppm).[1]

Mass Spectrometry (ESI+):

[M+H]⁺ = 125.07 m/z (corresponding to the free base cation).[1][2]

Stability & Safety (MSDS Summary)
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Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation

(H335).[1][2]

Handling: The hydrochloride salt is hygroscopic.[1][2] Store in a desiccator or tightly sealed

container under inert gas (Nitrogen/Argon) for long-term stability.

Incompatibility: Avoid strong oxidizing agents and strong bases (which liberate the free

base).[1][2]
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